Cas no 189130-88-9 (3-(chloromethyl)-5-cyclohexyl-1,2,4-oxadiazole)

• Product Name: 3-(chloromethyl)-5-cyclohexyl-1,2,4-oxadiazole
• CAS No: 189130-88-9
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• MDL: MFCD10690696
• CID: 2151833
• PubChem ID: 18332312
• Update Time: 2025-04-21

3-(chloromethyl)-5-cyclohexyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-5-cyclohexyl-1,2,4-oxadiazole
• 189130-88-9
• SCHEMBL6247076
• AKOS005725239
• CS-0222672
• MFCD10690696
• 844-753-0
• EN300-112182
• 1,2,4-Oxadiazole, 3-(chloromethyl)-5-cyclohexyl-
• G41514
• DB-356511
• STL097603
• DTXSID40592893
• DTXCID30543657

• MDL： MFCD10690696
• Inchi： 1S/C9H13ClN2O/c10-6-8-11-9(13-12-8)7-4-2-1-3-5-7/h7H,1-6H2
• InChI Key： NIMUCISAHGYZIW-UHFFFAOYSA-N
• SMILES： ClCC1=NOC(C2CCCCC2)=N1

Computed Properties

• Exact Mass: 200.0716407Da
• Monoisotopic Mass: 200.0716407Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles